Cas no 101096-81-5 (3-(4-phenylphenyl)prop-2-enamide)
101096-81-5 structure
Product Name:3-(4-phenylphenyl)prop-2-enamide
CAS No:101096-81-5
MF:C15H13NO
MW:223.269823789597
CID:1127998
PubChem ID:54237343
Update Time:2025-04-20
3-(4-phenylphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-phenylphenyl)prop-2-enamide
- 3-(4-biphenyl)acrylamide
- SureCN2455358
- 2-Propenamide, 3-[1,1'-biphenyl]-4-yl-
- ACMC-20m45u
- 3-di(4-biphenylyl) acrylamide
- 4-biphenylacrylamide
- CTK0D9776
- 3-(4-biphenyl)acrylamide; SureCN2455358; 2-Propenamide, 3-[1,1'-biphenyl]-4-yl-; ACMC-20m45u; 3-di(4-biphenylyl) acrylamide; 4-biphenylacrylamide; CTK0D9776;
- DTXSID80709963
- 101096-81-5
- 3-([1,1'-Biphenyl]-4-yl)prop-2-enamide
-
- Inchi: 1S/C15H13NO/c16-15(17)11-8-12-6-9-14(10-7-12)13-4-2-1-3-5-13/h1-11H,(H2,16,17)
- InChI Key: QNMNMNZGJJDCSG-UHFFFAOYSA-N
- SMILES: O=C(C=CC1C=CC(=CC=1)C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 223.09979
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
3-(4-phenylphenyl)prop-2-enamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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